1-((4-Cyclohexylphenyl)sulfonyl)pyrrolidine

• IUPAC Name: 1-(4-cyclohexylphenyl)sulfonylpyrrolidine
• InChI: InChI=1S/C16H23NO2S/c18-20(19,17-12-4-5-13-17)16-10-8-15(9-11-16)14-6-2-1-3-7-14/h8-11,14H,1-7,12-13H2
• InChI Key: BQIGKWKYDZLPGR-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)C2=CC=C(C=C2)S(=O)(=O)N3CCCC3
• Molecular Formula: C16H23NO2S
• Molecular Weight: 293.4 g/mol

Description

“1-((4-Cyclohexylphenyl)sulfonyl)pyrrolidine” is a compound with the molecular formula C16H23NO2S. It is characterized by a five-membered pyrrolidine ring, which is a nitrogen heterocycle widely used by medicinal chemists to obtain compounds for the treatment of human diseases.

Synthesis Analysis

The synthesis of pyrrolidine compounds can be achieved through two main strategies. The first involves ring construction from different cyclic or acyclic precursors, while the second involves functionalization of preformed pyrrolidine rings, such as proline derivatives.

Molecular Structure Analysis

The pyrrolidine ring in the molecule is one of the nitrogen heterocycles. The presence of the nitrogen atom contributes to the polarity of the molecules, producing a dipole moment. One of the most significant features of the pyrrolidine ring is the stereogenicity of carbons.

Chemical Reactions Analysis

The pyrrolidine ring and its derivatives, including pyrrolizines, pyrrolidine-2-one, pyrrolidine-2,5-diones, and prolinol, have been described in the literature. The influence of steric factors on biological activity has been investigated, along with the structure–activity relationship (SAR) of the studied compounds.

Physical And Chemical Properties Analysis

The compound has an average mass of 293.424 Da and a monoisotopic mass of 293.144958 Da. It has a density of 1.2±0.1 g/cm3, a boiling point of 433.5±38.0 °C at 760 mmHg, and a flash point of 216.0±26.8 °C. It also has a polar surface area of 46 Å2 and a molar volume of 248.2±3.0 cm3.

Scientific Research Applications

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Antiviral and Anticancer Activity

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Synthetic Methods for 1-Sulfonylpyrrolidines

Cycloaddition reactions provide regio- and stereoselective approaches to pyrrolidine derivatives. .

Mechanism of Action

The different stereoisomers and the spatial orientation of substituents can lead to a different biological profile of drug candidates, due to the different binding mode to enantioselective proteins.

Future Directions

The development of clinically active drugs relies increasingly on the use of heterocyclic scaffolds, many of which contain nitrogen. The introduction of heteroatomic fragments in these molecules is a strategic choice, considering that they are useful tools for modifying physicochemical parameters and obtaining the best ADME/Tox results for drug candidates. This suggests that “1-((4-Cyclohexylphenyl)sulfonyl)pyrrolidine” and similar compounds may have promising future applications in drug discovery and development.